N-(6-methyl-2-phenyl-2H-1,2,3-benzotriazol-5-yl)-4-biphenylcarboxamide

• IUPAC Name: N-(6-methyl-2-phenylbenzotriazol-5-yl)-4-phenylbenzamide
• InChI: InChI=1S/C26H20N4O/c1-18-16-24-25(29-30(28-24)22-10-6-3-7-11-22)17-23(18)27-26(31)21-14-12-20(13-15-21)19-8-4-2-5-9-19/h2-17H,1H3,(H,27,31)
• InChI Key: MCVPKHORWDYXNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NN(N=C2C=C1NC(=O)C3=CC=C(C=C3)C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C26H20N4O
• Molecular Weight: 404.5 g/mol

Description

N-(6-methyl-2-phenyl-2H-1,2,3-benzotriazol-5-yl)-4-biphenylcarboxamide (MBBC) is a synthetic compound that belongs to the class of benzotriazole derivatives. MBBC has been extensively studied for its potential applications in scientific research, particularly in the field of biochemistry and physiology.

Mechanism of Action

The mechanism of action of N-(6-methyl-2-phenyl-2H-1,2,3-benzotriazol-5-yl)-4-biphenylcarboxamide involves the reaction of the benzotriazole moiety with NO to form a highly fluorescent compound. The fluorescence intensity of this compound is proportional to the concentration of NO, and the detection limit is in the nanomolar range. The reaction between this compound and NO is reversible, which allows for repeated measurements of NO concentration.
Biochemical and Physiological Effects:
This compound has been shown to have minimal cytotoxicity and does not interfere with cellular functions. It has been used to detect NO in various biological systems, including cells, tissues, and organs. The fluorescence signal of this compound is stable and can be detected using a variety of imaging techniques, including fluorescence microscopy and flow cytometry.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(6-methyl-2-phenyl-2H-1,2,3-benzotriazol-5-yl)-4-biphenylcarboxamide is its high sensitivity and selectivity for NO detection. It is also easy to use and does not require any specialized equipment. However, this compound has some limitations, including its relatively low photostability and its susceptibility to interference from other reactive oxygen species (ROS) that can be present in biological systems.

Future Directions

There are several future directions for the use of N-(6-methyl-2-phenyl-2H-1,2,3-benzotriazol-5-yl)-4-biphenylcarboxamide in scientific research. One potential application is the detection of NO in vivo, which would require the development of non-invasive imaging techniques. Another direction is the modification of this compound to improve its photostability and reduce its susceptibility to interference from other ROS. Additionally, this compound could be used in combination with other fluorescent probes to detect multiple analytes simultaneously.
In conclusion, this compound is a promising compound that has been extensively studied for its potential applications in scientific research. Its high sensitivity and selectivity for NO detection make it a valuable tool for studying the role of NO in various physiological processes. However, further research is needed to overcome its limitations and explore its full potential in biomedical research.

Synthesis Methods

The synthesis of N-(6-methyl-2-phenyl-2H-1,2,3-benzotriazol-5-yl)-4-biphenylcarboxamide involves the reaction of 6-methyl-2-phenyl-2H-1,2,3-benzotriazole-5-carboxylic acid with 4-biphenylamine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and 1-hydroxybenzotriazole (HOBt). The reaction is carried out in a solvent such as dichloromethane or dimethylformamide (DMF) at room temperature, and the product is obtained after purification by column chromatography.

Scientific Research Applications

N-(6-methyl-2-phenyl-2H-1,2,3-benzotriazol-5-yl)-4-biphenylcarboxamide has been widely used as a fluorescent probe for the detection of nitric oxide (NO) in biological systems. NO is an important signaling molecule that plays a crucial role in various physiological processes such as vasodilation, neurotransmission, and immune response. The detection of NO is of great interest in biomedical research, and this compound has been shown to be a highly sensitive and selective probe for NO detection.